Cas no 1292289-41-8 (Methyl 4-cyclobutyl-2-(methylsulfonyl)pyrimidine-5-carboxylate)

Methyl 4-cyclobutyl-2-(methylsulfonyl)pyrimidine-5-carboxylate is a pyrimidine derivative characterized by its cyclobutyl and methylsulfonyl functional groups, which contribute to its utility in medicinal chemistry and pharmaceutical research. The compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its ester moiety enhances reactivity for further derivatization, while the methylsulfonyl group improves stability and solubility. The cyclobutyl ring introduces conformational rigidity, potentially influencing binding affinity in target interactions. This compound is valued for its synthetic flexibility and potential applications in drug discovery, making it a useful building block for researchers exploring novel pharmacophores.

Methyl 4-cyclobutyl-2-(methylsulfonyl)pyrimidine-5-carboxylate structure

1292289-41-8 structure

Product Name:Methyl 4-cyclobutyl-2-(methylsulfonyl)pyrimidine-5-carboxylate

CAS No:1292289-41-8

MF:C₁₁H₁₄N₂O₄S

MW:270.304861545563

CID:2126777

Update Time:2025-06-09

Methyl 4-cyclobutyl-2-(methylsulfonyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 4-cyclobutyl-2-(methylsulfonyl)pyrimidine-5-carboxylate
- methyl 4-cyclobutyl-2-methylsulfonylpyrimidine-5-carboxylate
- HGKWHXSDURRXBO-UHFFFAOYSA-N
- 5-Pyrimidinecarboxylic acid, 4-cyclobutyl-2-(methylsulfonyl)-, methyl ester
- Methyl 4-cyclobutyl-2-(methylsulfonyl)pyrimidine-5-carboxylate
- Inchi： 1S/C11H14N2O4S/c1-17-10(14)8-6-12-11(18(2,15)16)13-9(8)7-4-3-5-7/h6-7H,3-5H2,1-2H3
- InChI Key： HGKWHXSDURRXBO-UHFFFAOYSA-N
- SMILES： S(C)(C1=NC=C(C(=O)OC)C(C2CCC2)=N1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 413
Topological Polar Surface Area: 94.6

Methyl 4-cyclobutyl-2-(methylsulfonyl)pyrimidine-5-carboxylate Pricemore >>

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Chemenu	CM321710-1g	Methyl 4-cyclobutyl-2-(methylsulfonyl)pyrimidine-5-carboxylate	1292289-41-8	95%	1g	$1193	2024-08-02
Alichem	A089007546-250mg	Methyl 4-cyclobutyl-2-(methylsulfonyl)pyrimidine-5-carboxylate	1292289-41-8	95%	250mg	$477.26	2022-04-03
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